![molecular formula C14H21N7O3 B2597436 2-(1,3-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3-dihydro-1H-purin-7(6H)-yl)acetohydrazide CAS No. 900013-38-9](/img/structure/B2597436.png)
2-(1,3-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3-dihydro-1H-purin-7(6H)-yl)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,3-dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3-dihydro-1H-purin-7(6H)-yl)acetohydrazide is a useful research compound. Its molecular formula is C14H21N7O3 and its molecular weight is 335.368. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Formation
2-(1,3-Dimethyl-2,6-dioxo-8-(piperidin-1-yl)-2,3-dihydro-1H-purin-7(6H)-yl)acetohydrazide serves as a precursor in the synthesis of various biologically active derivatives. For example, it has been used in the synthesis of amino-dideoxyallose and amino-deoxyribose derivatives through cycloaddition reactions, leading to compounds that exhibit significant anomeric effects, indicating potential for further chemical manipulation and study in carbohydrate chemistry (Defoin et al., 1988).
Antitumor Evaluation
Its derivatives have been evaluated for antitumor activity, revealing potential in cancer treatment. For instance, new routes for synthesis have led to compounds showing higher inhibitory effects toward tumor cell lines compared to the reference drug, doxorubicin, indicating promising anticancer properties (Al-Omran et al., 2014).
Electrochemical Studies
Novel Mannich bases bearing the pyrazolone moiety synthesized from this compound have undergone electrochemical studies. These studies provide insights into the compounds' redox behavior, which is crucial for understanding their potential applications in bioelectrochemical systems (Naik et al., 2013).
Anti-Breast Cancer Activity
The compound and its derivatives have shown significant anti-breast cancer activity. Certain derivatives have exhibited better activity than Doxorubicin, highlighting their potential as effective agents in breast cancer therapy (Al-Said et al., 2011).
Green Synthesis and Anticancer Activity
Green synthesis methods have been applied to create derivatives of this compound, demonstrating good IC50 values against HepG2 cell lines and indicating their potential as anticancer agents. These methods also emphasize the importance of environmentally friendly approaches in drug synthesis and development (Gomha et al., 2020).
properties
IUPAC Name |
2-(1,3-dimethyl-2,6-dioxo-8-piperidin-1-ylpurin-7-yl)acetohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N7O3/c1-18-11-10(12(23)19(2)14(18)24)21(8-9(22)17-15)13(16-11)20-6-4-3-5-7-20/h3-8,15H2,1-2H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFOGPTCBVJDKQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCCCC3)CC(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.